molecular formula C14H21NO7 B8448882 5-[1-Hydroxy-3-(tert-butoxycarbonylamino)propylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione

5-[1-Hydroxy-3-(tert-butoxycarbonylamino)propylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione

Cat. No.: B8448882
M. Wt: 315.32 g/mol
InChI Key: GGDNIXUZYJNTEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[1-Hydroxy-3-(tert-butoxycarbonylamino)propylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C14H21NO7 and its molecular weight is 315.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H21NO7

Molecular Weight

315.32 g/mol

IUPAC Name

tert-butyl N-[3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)-3-hydroxypropyl]carbamate

InChI

InChI=1S/C14H21NO7/c1-13(2,3)22-12(19)15-7-6-8(16)9-10(17)20-14(4,5)21-11(9)18/h16H,6-7H2,1-5H3,(H,15,19)

InChI Key

GGDNIXUZYJNTEY-UHFFFAOYSA-N

Canonical SMILES

CC1(OC(=O)C(=C(CCNC(=O)OC(C)(C)C)O)C(=O)O1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 2,2-dimethyl-[1,3]dioxane-4,6-dione (7.5 g, 52 mmol), 3-tert-butoxycarbonylamino-propionic acid (9.45 g, 50 mmol), 4-dimethylamino pyridine (9.6 g) in dichloromethane (525 ml) was added dropwise slowly with the solution of N-ethyl-N′-(dimethylaminopropyl)-carbodiimide hydrochloride (11 g, 57.5 mmol) in 352 ml of dichloromethane in an ice-water bath. Upon completion of the addition, the mixture was stirred at room temperature overnight, then washed with 5% aqueous potassium bisulfate solution (300 ml×4), dried with anhydrous sodium sulfate, filtered and concentrated to give [3-(2,2-dimethyl-4,6-dioxo-[1,3]dioxin-5-ylidene)-3-hydroxy-propyl]-carbamic acid tert-butyl ester which was used as such.
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
9.45 g
Type
reactant
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
9.6 g
Type
catalyst
Reaction Step One
Quantity
525 mL
Type
solvent
Reaction Step One
Quantity
352 mL
Type
solvent
Reaction Step One

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